Cas no 2166609-24-9 (1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane)

• Product Name: 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane
• CAS No: 2166609-24-9
• MF: C₁₀H₁₈F₂N₂
• MW: 204.260129451752
• CID: 6106672
• PubChem ID: 165748536
• Update Time: 2025-06-09

1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane
• EN300-1273996
• 2166609-24-9
• 1-(2,2-difluoroethyl)-1,7-diazaspiro[4.5]decane

• Inchi： 1S/C10H18F2N2/c11-9(12)7-14-6-2-4-10(14)3-1-5-13-8-10/h9,13H,1-8H2
• InChI Key： QHBBDLZCAHIVSL-UHFFFAOYSA-N
• SMILES： FC(CN1CCCC21CNCCC2)F

Computed Properties

• Exact Mass: 204.14380491g/mol
• Monoisotopic Mass: 204.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane

Introduction to 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane (CAS No. 2166609-24-9)

1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane, identified by the CAS number 2166609-24-9, is a compound of significant interest in the field of medicinal chemistry due to its unique structural and pharmacological properties. This spirocyclic diamine derivative features a fluorinated ethyl group and a spirocyclic core, which contribute to its distinctive chemical behavior and potential biological activity. The presence of fluorine atoms in the molecule enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

The compound belongs to a class of spirocyclic compounds that have garnered attention for their role in various pharmacological applications. Spirocycles are known for their rigid three-dimensional structures, which can facilitate optimal interactions with biological targets. In particular, 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane exhibits a high degree of conformational stability, which is advantageous for designing molecules with improved pharmacokinetic profiles.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can lead to enhanced lipophilicity, reduced metabolic clearance, and improved binding affinity to biological targets. This has been particularly evident in the development of antiviral and anticancer agents, where fluorinated analogs have shown promising results in preclinical studies.

The spirocyclic core of 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane contributes to its unique chemical properties by creating a rigid framework that can optimize interactions with biological receptors. This structural motif has been explored in various drug candidates targeting neurological disorders, inflammation, and infectious diseases. The combination of the fluorinated ethyl group and the spirocyclic diamine moiety makes this compound a versatile scaffold for further derivatization and optimization.

In terms of synthetic chemistry, 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane represents an intriguing challenge due to its complex spirocyclic structure. The synthesis involves multiple steps, including spirocyclization reactions and functional group transformations. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for further biological evaluation.

One of the most compelling aspects of 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane is its potential as a lead compound for drug discovery. Its unique structural features suggest that it may interact with biological targets in ways that conventional molecules do not. This has led to interest from academic researchers and pharmaceutical companies looking to develop novel therapeutic agents.

Recent studies have begun to explore the pharmacological profile of 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane using both computational modeling and experimental approaches. These investigations have provided insights into its potential mechanisms of action and interactions with biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human health.

The use of computational methods has been particularly valuable in understanding the binding interactions of 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane with biological targets. Molecular docking simulations have been employed to predict how this compound might bind to specific proteins or enzymes involved in disease pathways. These predictions have guided experimental efforts and helped prioritize compounds for further testing.

In conclusion, 1-(2,2-difluoroethyl)-1,7-diazaspiro4.5decane (CAS No. 2166609-24-9) is a promising compound with unique structural and pharmacological properties. Its potential as a lead compound for drug discovery is supported by recent research findings that highlight its interactions with biological targets and its suitability for further optimization.